Cas no 1356958-34-3 (1-bromo-4-ethynyl-2-methylbenzene)

1-bromo-4-ethynyl-2-methylbenzene structure
1356958-34-3 structure
Product Name:1-bromo-4-ethynyl-2-methylbenzene
CAS No:1356958-34-3
MF:C9H7Br
MW:195.055881738663
MDL:MFCD26853876
CID:2619230
PubChem ID:104277760
Update Time:2023-11-19

1-bromo-4-ethynyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-ethynyl-2-methylbenzene
    • CID 104277760
    • Benzene, 1-bromo-4-ethynyl-2-methyl-
    • 1-bromo-4-ethynyl-2-methylbenzene
    • MDL: MFCD26853876
    • Inchi: 1S/C9H7Br/c1-3-8-4-5-9(10)7(2)6-8/h1,4-6H,2H3
    • InChI Key: BBTNVYGSRXLQSS-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C#C)C=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 228.3±33.0 °C(Predicted)

1-bromo-4-ethynyl-2-methylbenzene Pricemore >>

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